Cas no 82111-06-6 (rac-5-Methylnicotine)
rac-5-Methylnicotine Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,3-methyl-5-(1-methyl-2-pyrrolidinyl)-
- rac-5-Methylnicotine
- (+/-)-5-Methylnicotine
- 3-methyl-5-(1-methylpyrrolidin-2-yl)pyridine
- 5-METHYLNICOTINE
- 3-METHYL-5-(1-METHYL-2-PYRROLIDINYL)PYRIDINE
-
- Inchi: 1S/C11H16N2/c1-9-6-10(8-12-7-9)11-4-3-5-13(11)2/h6-8,11H,3-5H2,1-2H3
- InChI Key: WPPLPODBERCBRQ-UHFFFAOYSA-N
- SMILES: N1(C)CCCC1C1C=NC=C(C)C=1
Computed Properties
- Exact Mass: 176.13100
Experimental Properties
- PSA: 16.13000
- LogP: 2.09460
rac-5-Methylnicotine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M323250-2mg |
rac-5-Methylnicotine |
82111-06-6 | 2mg |
$138.00 | 2023-05-17 | ||
| TRC | M323250-5mg |
rac-5-Methylnicotine |
82111-06-6 | 5mg |
$ 173.00 | 2023-09-07 | ||
| TRC | M323250-10mg |
rac-5-Methylnicotine |
82111-06-6 | 10mg |
$ 328.00 | 2023-09-07 | ||
| TRC | M323250-25mg |
rac-5-Methylnicotine |
82111-06-6 | 25mg |
$787.00 | 2023-05-17 | ||
| TRC | M323250-50mg |
rac-5-Methylnicotine |
82111-06-6 | 50mg |
$1355.00 | 2023-05-17 | ||
| A2B Chem LLC | AC28486-5mg |
Pyridine,3-methyl-5-(1-methyl-2-pyrrolidinyl)- |
82111-06-6 | 5mg |
$1107.00 | 2024-04-19 | ||
| A2B Chem LLC | AC28486-25mg |
Pyridine,3-methyl-5-(1-methyl-2-pyrrolidinyl)- |
82111-06-6 | 25mg |
$2250.00 | 2024-04-19 |
rac-5-Methylnicotine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on rac-5-Methylnicotine
Comprehensive Analysis of rac-5-Methylnicotine (CAS No. 82111-06-6): Properties, Applications, and Research Insights
rac-5-Methylnicotine (CAS No. 82111-06-6) is a chiral derivative of nicotine, garnering significant attention in pharmacological and biochemical research due to its structural uniqueness and potential applications. This compound, classified under the nicotine analogs family, is often studied for its stereochemical properties and interactions with nicotinic acetylcholine receptors (nAChRs). Researchers are particularly interested in its enantiomeric resolution and bioactivity profiles, which differentiate it from other nicotine derivatives like cotinine or nornicotine.
In recent years, the demand for high-purity rac-5-Methylnicotine has surged, driven by its utility in neuroscience research and drug discovery. Studies suggest its potential role in modulating neurotransmitter release, making it a candidate for investigating neurodegenerative disorders such as Parkinson’s and Alzheimer’s diseases. The compound’s CAS No. 82111-06-6 is frequently searched in academic databases, reflecting its relevance in mechanistic studies and receptor binding assays.
From a synthetic chemistry perspective, rac-5-Methylnicotine presents challenges in stereoselective synthesis, a topic widely discussed in organic chemistry forums. Its methyl group substitution at the 5-position alters its pharmacokinetic properties compared to nicotine, influencing its metabolic stability and blood-brain barrier permeability. These characteristics are critical for designing next-generation neuroactive compounds.
The compound’s applications extend to flavor and fragrance industries, where its subtle structural modifications yield unique organoleptic properties. However, regulatory scrutiny around nicotine-related compounds necessitates rigorous safety assessments and analytical validations. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing rac-5-Methylnicotine batches, ensuring compliance with Good Laboratory Practices (GLP).
Environmental and toxicological studies of CAS No. 82111-06-6 are limited but growing, addressing concerns about its ecotoxicity and biodegradation pathways. As sustainability becomes a focal point, researchers are exploring green synthesis routes for such compounds to minimize waste and energy consumption. This aligns with the broader trend of green chemistry in pharmaceutical manufacturing.
In summary, rac-5-Methylnicotine (CAS No. 82111-06-6) exemplifies the intersection of medicinal chemistry and molecular biology. Its multifaceted applications—from neuropharmacology to industrial chemistry—highlight its versatility. Future research may uncover novel therapeutic avenues, reinforcing its status as a high-value research chemical.
82111-06-6 (rac-5-Methylnicotine) Related Products
- 494-52-0(Anabasine)
- 13078-04-1(3-(Piperidin-2-yl)pyridine)
- 66148-18-3((±)-Nornicotine-d)
- 5746-86-1((±)-Nornicotine)
- 69980-24-1(rac-Nicotine-d3)
- 350818-69-8(rac-Nicotine-d4)
- 130342-99-3(2-(Pyridin-3-yl)azepane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)